Cas no 938117-34-1 (3-Bromo-5-chloro-2-hydroxybenzonitrile)

3-Bromo-5-chloro-2-hydroxybenzonitrile is a halogenated benzonitrile derivative with a molecular formula of C₇H₃BrClNO. This compound features a hydroxyl group and nitrile functionality on an aromatic ring, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its bromo and chloro substituents enhance reactivity, facilitating selective cross-coupling reactions and further functionalization. The presence of both electron-withdrawing and donating groups allows for tailored modifications in medicinal chemistry and agrochemical research. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. This compound is particularly valuable for constructing complex heterocycles or as a precursor in the development of bioactive molecules.
3-Bromo-5-chloro-2-hydroxybenzonitrile structure
938117-34-1 structure
Product Name:3-Bromo-5-chloro-2-hydroxybenzonitrile
CAS No:938117-34-1
MF:C7H3BrClNO
MW:232.461819887161
MDL:MFCD09705900
CID:5233115
Update Time:2026-03-08

3-Bromo-5-chloro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-chloro-2-hydroxybenzonitrile
    • MDL: MFCD09705900
    • Inchi: 1S/C7H3BrClNO/c8-6-2-5(9)1-4(3-10)7(6)11/h1-2,11H
    • InChI Key: JYARGJYZFXIQPF-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(Cl)=CC(Br)=C1O

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Additional information on 3-Bromo-5-chloro-2-hydroxybenzonitrile

3-Bromo-5-chloro-2-hydroxybenzonitrile: A Comprehensive Overview

The compound 3-Bromo-5-chloro-2-hydroxybenzonitrile (CAS No. 938117-34-1) is a highly specialized organic molecule with a complex structure that makes it a subject of interest in various scientific and industrial applications. This compound belongs to the class of benzonitriles, which are aromatic compounds containing a nitrile group (-CN) attached to a benzene ring. The presence of multiple substituents—bromine, chlorine, and hydroxyl groups—on the benzene ring introduces unique chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of 3-Bromo-5-chloro-2-hydroxybenzonitrile in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and oxidation reactions, has made it a versatile building block in organic synthesis.

In addition to its pharmaceutical applications, 3-Bromo-5-chloro-2-hydroxybenzonitrile has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. Recent advancements in nanotechnology have further expanded its potential, with researchers investigating its role in the fabrication of nanoscale devices.

The synthesis of 3-Bromo-5-chloro-2-hydroxybenzonitrile involves a multi-step process that requires precise control over reaction conditions. One common approach involves the bromination and chlorination of hydroxybenzonitriles, followed by careful purification to ensure high purity. The compound's stability under various environmental conditions has been extensively studied, with findings indicating that it is relatively stable under normal storage conditions but may degrade under extreme temperatures or prolonged exposure to light.

From an environmental perspective, 3-Bromo-5-chloro-2-hydroxybenzonitrile has been evaluated for its biodegradability and potential ecological impact. Studies suggest that while the compound is not inherently toxic at low concentrations, its persistence in certain environmental media raises concerns about long-term accumulation. Regulatory bodies are increasingly focusing on understanding its environmental fate to ensure safe handling and disposal practices.

In conclusion, 3-Bromo-5-chloro-2-hydroxybenzonitrile (CAS No. 938117-34-1) is a multifaceted compound with significant implications across diverse scientific disciplines. Its role as a key intermediate in organic synthesis, coupled with its emerging applications in medicine and materials science, underscores its importance in modern research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing technological and therapeutic innovations.

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